Cas no 1196154-49-0 (Ethyl 2-(2-aminoethyl)-4-hydroxypyrimidine-5-carboxylate hydrochloride)
1196154-49-0 structure
Product Name:Ethyl 2-(2-aminoethyl)-4-hydroxypyrimidine-5-carboxylate hydrochloride
CAS No:1196154-49-0
MF:C9H14ClN3O3
MW:247.678761005402
CID:2616630
Update Time:2023-08-07
Ethyl 2-(2-aminoethyl)-4-hydroxypyrimidine-5-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
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- ethyl 2-(2-aminoethyl)-6-oxo-1H-pyrimidine-5-carboxylate,hydrochloride
- ETHYL 2-(2-AMINOETHYL)-4-HYDROXYPYRIMIDINE-5-CARBOXYLATE HYDROCHLORIDE
- AB63328
- Ethyl 2-(2-aminoethyl)-4-hydroxypyrimidine-5-carboxylate hydrochloride
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- Inchi: 1S/C9H13N3O3.ClH/c1-2-15-9(14)6-5-11-7(3-4-10)12-8(6)13;/h5H,2-4,10H2,1H3,(H,11,12,13);1H
- InChI Key: KTNCDBCQEDQWMI-UHFFFAOYSA-N
- SMILES: Cl.O(CC)C(C1=CN=C(CCN)NC1=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 334
- Topological Polar Surface Area: 93.8
Ethyl 2-(2-aminoethyl)-4-hydroxypyrimidine-5-carboxylate hydrochloride Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
1196154-49-0 (Ethyl 2-(2-aminoethyl)-4-hydroxypyrimidine-5-carboxylate hydrochloride) Related Products
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